Cas no 2227681-23-2 ((1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227681-23-2
• MF: C₅H₈N₄O₃
• MW: 172.142020225525
• CID: 6083376
• PubChem ID: 165690585
• Update Time: 2025-05-25

(1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol
• 2227681-23-2
• EN300-1773962

• Inchi： 1S/C5H8N4O3/c6-1-4(10)3-2-7-8-5(3)9(11)12/h2,4,10H,1,6H2,(H,7,8)/t4-/m0/s1
• InChI Key： ULPUZWPKVZRSBK-BYPYZUCNSA-N
• SMILES： O[C@@H](CN)C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.05964013g/mol
• Monoisotopic Mass: 172.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 121Ų

Additional information on (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol

Introduction to Compound CAS No 2227681-23-2: (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol

The compound with CAS No 2227681-23-2, commonly referred to as (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a nitro-substituted pyrazole ring. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol as a promising candidate in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable tool for exploring therapeutic interventions. For instance, researchers have investigated its role in modulating signaling pathways associated with neurodegenerative diseases, inflammation, and cancer.

The synthesis of (1R)-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethan